Cas no 1702688-50-3 (4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole)

• Product Name: 4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole
• CAS No: 1702688-50-3
• MF: C₁₂H₁₃ClN₂
• MW: 220.698021650314
• CID: 5579950
• Update Time: 2025-05-23

4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(chloromethyl)-1-[(4-methylphenyl)methyl]-
• 4-(Chloromethyl)-1-(4-methylbenzyl)-1H-imidazole
• 4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole

• Inchi： 1S/C12H13ClN2/c1-10-2-4-11(5-3-10)7-15-8-12(6-13)14-9-15/h2-5,8-9H,6-7H2,1H3
• InChI Key： QSGBVMOTHXLOLY-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(C)C=C2)C=C(CCl)N=1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 391.0±27.0 °C(Predicted)
• pka: 5.80±0.70(Predicted)

Additional information on 4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole

4-(Chloromethyl)-1-(4-Methylbenzyl)-1H-Imidazole: A Comprehensive Overview

The compound 4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole, identified by the CAS number 1702688-50-3, is a versatile and intriguing molecule with a wide range of applications in the field of organic chemistry. This compound is characterized by its imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, which imparts unique chemical properties. The imidazole ring is further substituted with a chloromethyl group at the 4-position and a 4-methylbenzyl group at the 1-position, making it a valuable building block for various chemical reactions and syntheses.

Recent studies have highlighted the potential of 4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole in drug discovery and materials science. The chloromethyl group at the 4-position serves as an electrophilic site, enabling nucleophilic substitutions and additions, which are crucial for forming new chemical bonds. This feature makes the compound particularly useful in synthesizing bioactive molecules and advanced materials. For instance, researchers have explored its role in creating novel antibiotics and antiviral agents by leveraging its reactivity and structural flexibility.

In addition to its role in medicinal chemistry, 4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole has shown promise in catalysis and polymer chemistry. The imidazole ring's ability to act as a coordinating ligand has been exploited in designing catalysts for industrial processes, such as olefin polymerization and hydrogenation. Furthermore, the compound's stability under various reaction conditions makes it an ideal candidate for synthesizing high-performance polymers with tailored properties.

The synthesis of 4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole typically involves multi-step reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly sought after in pharmaceutical research. These enantiopure compounds are critical for studying stereochemical effects on biological activity and developing chiral catalysts.

From an environmental standpoint, the compound's biodegradability and toxicity profiles have been subjects of recent investigations. Studies indicate that under specific conditions, 4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole can undergo enzymatic degradation, reducing its persistence in aquatic ecosystems. However, further research is needed to fully understand its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 4-(chloromethyl)-1-(4-methylbenzyl)-1H-imidazole stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, reactivity, and versatility continue to inspire innovative applications across diverse fields. As research progresses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological development.